Cas no 7200-46-6 (5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 7200-46-6
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 1075808
• PubChem ID: 589308
• Update Time: 2025-10-31

5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid
• 5-Phenyl-4H-[1,2,4]triazole-3-carboxylic acid
• 1,2,4-Thiadiazol-3(2H)-one, 5-phenyl-
• 3-Hydroxy-5-phenyl-1,2,4-thiadiazol
• 3-hydroxy-5-phenyl-1,2,4-thiadiazole
• 3-Hydroxy-5-phenyl-1,2,4-thiodiazol
• 3-Phenyl-1,2,4-triazol-5-carbonsaeure
• 3-Phenyl-s-triazol-5-carbonsaeure
• 5-Phenyl
• 5-phenyl-[1,2,4]thiadiazol-3-ol
• 5-phenyl-1,2,4-thiadiazole-3-ole
• 5-Phenyl-1,2,4-triazol-3-carboxylsaeure
• 5-phenyl-2H-[1,2,4]triazole-3-carboxylic acid
• AC1N9UFH
• CTK1G0192
• SureCN6581811
• MFCD16618449
• CS-0101491
• 7200-46-6
• 5-PHENYL-4H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID
• D76163
• GFGNJPGMLRGJBI-UHFFFAOYSA-N
• AKOS005174341
• EN300-755279
• 3-phenyl-1H-1,2,4-triazole-5-carboxylic acid
• SCHEMBL5035110
• AB57439
• 1H-1,2,4-Triazole-3-carboxylic acid, 5-phenyl-
• 5-Phenyl-1H-1,2,4-triazole-3-carboxylicacid
• BB 0301309
• DB-368805
• ALBB-014209

• MDL： MFCD16618449
• Inchi： 1S/C9H7N3O2/c13-9(14)8-10-7(11-12-8)6-4-2-1-3-5-6/h1-5H,(H,13,14)(H,10,11,12)
• InChI Key： GFGNJPGMLRGJBI-UHFFFAOYSA-N
• SMILES： OC(C1NN=C(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 188.04608
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 482.8±28.0 °C at 760 mmHg
• Flash Point: 245.8±24.0 °C
• PSA: 75.97
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid

Introduction to 5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 7200-46-6)

5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid, identified by the chemical compound code CAS No. 7200-46-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a structural motif renowned for its broad spectrum of biological activities and utility in drug design. The presence of a phenyl group and a carboxylic acid moiety in its molecular structure endows it with unique chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The 5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid molecule exhibits a distinct three-dimensional arrangement due to the conjugation between the triazole ring and the phenyl substituent. This conjugation not only influences its electronic properties but also enhances its potential for interactions with biological targets. The carboxylic acid group at the 3-position provides a site for further functionalization, enabling chemists to tailor the compound’s properties for specific applications.

In recent years, there has been a surge in research focused on triazole derivatives due to their demonstrated efficacy in various pharmacological contexts. 5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its structural framework is particularly interesting because it can serve as a precursor for more complex molecules with enhanced pharmacological profiles.

One of the most compelling aspects of 5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid is its versatility in medicinal chemistry. Researchers have explored its use in developing compounds that target inflammatory pathways, microbial infections, and even certain types of cancer. The phenyl ring contributes to hydrophobic interactions with biological targets, while the carboxylic acid can participate in hydrogen bonding, enhancing binding affinity.

Recent studies have highlighted the compound’s role in modulating enzyme activity. For instance, derivatives of 5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid have shown promise in inhibiting enzymes involved in metabolic disorders. The precise arrangement of atoms in this molecule allows for selective binding to active sites on enzymes, thereby modulating their function without affecting other cellular processes.

The synthesis of 5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid has found utility in materials science. Its ability to form stable complexes with metals makes it a candidate for developing new catalysts or coordination polymers. These materials could have applications in catalysis, sensing, and even nanotechnology.

The chemical stability of 5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid under various conditions is another area of interest. Studies have shown that it remains stable under acidic and basic conditions, suggesting its robustness in diverse chemical environments. This stability is crucial for its use in industrial processes where harsh conditions may be encountered.

From a computational chemistry perspective, 5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid has been subjected to extensive molecular modeling studies. These studies aim to understand its interactions with biological targets at an atomic level. By leveraging computational tools such as molecular dynamics simulations and quantum mechanics calculations, researchers can predict how this compound will behave within a biological system.

The pharmacokinetic properties of derivatives of 5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid are also under investigation. Understanding how these compounds are absorbed、distributed、metabolized，and excreted (ADME) is essential for developing drugs that are both effective and safe. Preclinical studies have provided valuable insights into these properties， paving the way for further clinical development.

Future research directions may explore the use of 5-phenoxy-substituted derivatives or other modifications to enhance specific pharmacological properties. The carboxylic acid group provides a versatile handle for introducing additional functional groups， allowing for fine-tuning of bioactivity and selectivity.

In conclusion，5-phenoxy-substituted derivatives 7200 CAS 46 6, identified by the chemical code CAS No., represents a promising scaffold in pharmaceutical chemistry。 Its unique structural features， coupled with its versatility in synthesis， make it an attractive candidate for developing novel therapeutic agents。 Ongoing research continues to uncover new applications and potential benefits， reinforcing its significance as a compound worthy of further exploration。